Cas no 1864061-56-2 (Ethyl 2-(methylsulfonyl)isonicotinate)

• Product Name: Ethyl 2-(methylsulfonyl)isonicotinate
• CAS No: 1864061-56-2
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 4625285
• Update Time: 2025-11-02

Ethyl 2-(methylsulfonyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(methylsulfonyl)isonicotinate
• ETHYL 2-METHANESULFONYLPYRIDINE-4-CARBOXYLATE
• ethyl 2-methylsulfonylpyridine-4-carboxylate
• D74993
• A907761

• Inchi： 1S/C9H11NO4S/c1-3-14-9(11)7-4-5-10-8(6-7)15(2,12)13/h4-6H,3H2,1-2H3
• InChI Key： VQROUAXJTAIPRJ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(=O)OCC)C=CN=1)(=O)=O

Computed Properties

• Exact Mass: 229.041
• Monoisotopic Mass: 229.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.7

Additional information on Ethyl 2-(methylsulfonyl)isonicotinate

Comprehensive Guide to Ethyl 2-(methylsulfonyl)isonicotinate (CAS No. 1864061-56-2): Properties, Applications, and Market Insights

Ethyl 2-(methylsulfonyl)isonicotinate (CAS No. 1864061-56-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative of isonicotinic acid features a methylsulfonyl group at the 2-position, making it a valuable intermediate for synthesizing bioactive molecules. With the growing demand for novel heterocyclic compounds in drug discovery, this molecule has become a subject of interest for medicinal chemists and material scientists alike.

The molecular structure of Ethyl 2-(methylsulfonyl)isonicotinate combines the pyridine ring system with both ester and sulfone functional groups. This unique arrangement contributes to its chemical reactivity and potential as a building block for more complex structures. Recent studies have highlighted its utility in creating kinase inhibitors, a hot topic in cancer research, where modified pyridine derivatives show promise as targeted therapies.

In pharmaceutical applications, CAS 1864061-56-2 serves as a crucial intermediate for developing small molecule drugs. The compound's ability to undergo various transformations—such as nucleophilic substitutions at the sulfonyl group or hydrolysis of the ester moiety—makes it versatile for structure-activity relationship (SAR) studies. Researchers are particularly interested in its potential for creating central nervous system (CNS) drugs, given the isonicotinate scaffold's prevalence in neuroactive compounds.

The agrochemical industry has also shown interest in Ethyl 2-(methylsulfonyl)isonicotinate derivatives. With increasing global focus on sustainable crop protection solutions, this compound's structural features make it suitable for developing new pesticide intermediates. Its pyridine core is particularly valuable for creating systemic pesticides that can protect plants from within, addressing current challenges in agricultural productivity.

From a synthetic chemistry perspective, 1864061-56-2 offers several advantages. The methylsulfonyl group acts as an excellent leaving group in substitution reactions, while the ester functionality provides a handle for further modifications. These characteristics have made it popular in parallel synthesis and combinatorial chemistry approaches, which are widely used in modern drug discovery programs.

Market analysis indicates growing demand for Ethyl 2-(methylsulfonyl)isonicotinate across research institutions and chemical manufacturers. The compound's price and availability fluctuate based on raw material costs and synthesis complexity. Current trends show increasing procurement from contract research organizations (CROs) working on kinase inhibitor projects, reflecting the compound's importance in targeted cancer therapy development.

Quality control for CAS 1864061-56-2 typically involves HPLC analysis to ensure high purity levels (>98%), crucial for research applications. Storage recommendations include keeping the compound in a cool, dry environment protected from light, with proper container sealing to prevent moisture absorption. These handling protocols align with standard practices for sensitive organic intermediates in the fine chemicals sector.

Environmental and safety considerations for Ethyl 2-(methylsulfonyl)isonicotinate follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Disposal should comply with local regulations for organic chemical waste, particularly given the compound's sulfonyl component.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 1864061-56-2, particularly in therapeutic areas like inflammation and metabolic disorders. This patent landscape suggests expanding commercial interest in the compound's applications, with several pharmaceutical companies investigating its potential in next-generation therapeutics.

For researchers considering Ethyl 2-(methylsulfonyl)isonicotinate for their projects, sourcing from reputable suppliers with proper analytical documentation is essential. The compound's quality can significantly impact downstream reactions, especially in sensitive catalytic processes or multi-step syntheses. Many suppliers now offer custom synthesis services to provide derivatives or analogs tailored to specific research needs.

Future prospects for CAS 1864061-56-2 appear promising, with potential applications emerging in material science beyond its current pharmaceutical uses. The compound's structural features make it interesting for developing functional materials, particularly in electronic applications where pyridine derivatives show useful properties. This expansion into new application areas could drive further research and commercial interest in coming years.

Analytical characterization of Ethyl 2-(methylsulfonyl)isonicotinate typically employs techniques like NMR spectroscopy (both 1H and 13C), mass spectrometry, and infrared spectroscopy. These methods confirm structural identity and purity, critical for research applications. Advanced users may employ X-ray crystallography to study solid-state properties when developing cocrystals or pharmaceutical formulations.

The global market for 1864061-56-2 and related intermediates continues to evolve, with regional variations in demand. North America and Europe currently lead in research applications, while Asia shows growing production capacity. This geographic distribution reflects broader trends in the fine chemicals industry, where specialized intermediates increasingly move toward regional supply chains.

In conclusion, Ethyl 2-(methylsulfonyl)isonicotinate represents an important building block in modern chemical research with diverse applications across multiple industries. Its unique combination of functional groups offers synthetic flexibility that aligns well with current trends in drug discovery and material science. As research continues to uncover new applications for this versatile compound, its role in scientific innovation appears set to expand significantly in the coming decade.